Cas no 2411235-33-9 (4-[[2-Chloropropanoyl(furan-2-ylmethyl)amino]methyl]-N-cyclopropylbenzamide)

4-[[2-Chloropropanoyl(furan-2-ylmethyl)amino]methyl]-N-cyclopropylbenzamide is a specialized organic compound featuring a benzamide core substituted with a furan-2-ylmethylamino group and a 2-chloropropanoyl moiety. Its structural complexity offers potential utility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. The presence of both chloropropanoyl and cyclopropyl groups enhances its reactivity, making it suitable for further functionalization. The furan ring contributes to its versatility in heterocyclic chemistry applications. This compound is characterized by high purity and stability under controlled conditions, ensuring reliable performance in research and industrial processes. Its unique structure may also support investigations into novel therapeutic or catalytic properties.
4-[[2-Chloropropanoyl(furan-2-ylmethyl)amino]methyl]-N-cyclopropylbenzamide structure
2411235-33-9 structure
Product Name:4-[[2-Chloropropanoyl(furan-2-ylmethyl)amino]methyl]-N-cyclopropylbenzamide
CAS No:2411235-33-9
MF:C19H21ClN2O3
MW:360.834644079208
CID:6179669
PubChem ID:145887685
Update Time:2025-05-25

4-[[2-Chloropropanoyl(furan-2-ylmethyl)amino]methyl]-N-cyclopropylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 2411235-33-9
    • 4-({2-chloro-N-[(furan-2-yl)methyl]propanamido}methyl)-N-cyclopropylbenzamide
    • Z1562122791
    • 4-[[2-Chloropropanoyl(furan-2-ylmethyl)amino]methyl]-N-cyclopropylbenzamide
    • EN300-7559758
    • Inchi: 1S/C19H21ClN2O3/c1-13(20)19(24)22(12-17-3-2-10-25-17)11-14-4-6-15(7-5-14)18(23)21-16-8-9-16/h2-7,10,13,16H,8-9,11-12H2,1H3,(H,21,23)
    • InChI Key: OGNBUZOTZXGYET-UHFFFAOYSA-N
    • SMILES: ClC(C)C(N(CC1=CC=CO1)CC1C=CC(=CC=1)C(NC1CC1)=O)=O

Computed Properties

  • Exact Mass: 360.1240702g/mol
  • Monoisotopic Mass: 360.1240702g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 62.6Ų

4-[[2-Chloropropanoyl(furan-2-ylmethyl)amino]methyl]-N-cyclopropylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7559758-0.05g
4-({2-chloro-N-[(furan-2-yl)methyl]propanamido}methyl)-N-cyclopropylbenzamide
2411235-33-9 95.0%
0.05g
$212.0 2025-03-22

Additional information on 4-[[2-Chloropropanoyl(furan-2-ylmethyl)amino]methyl]-N-cyclopropylbenzamide

Comprehensive Overview of 4-[[2-Chloropropanoyl(furan-2-ylmethyl)amino]methyl]-N-cyclopropylbenzamide (CAS No. 2411235-33-9)

The compound 4-[[2-Chloropropanoyl(furan-2-ylmethyl)amino]methyl]-N-cyclopropylbenzamide (CAS No. 2411235-33-9) is a structurally complex organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its unique combination of furan, cyclopropyl, and benzamide moieties, this compound exhibits potential applications in drug discovery and development. Researchers are particularly interested in its pharmacological properties and its role as a bioactive scaffold for designing novel therapeutics.

One of the key features of 4-[[2-Chloropropanoyl(furan-2-ylmethyl)amino]methyl]-N-cyclopropylbenzamide is its multifunctional structure, which allows for diverse interactions with biological targets. The presence of a chloropropanoyl group enhances its reactivity, while the furan-2-ylmethyl moiety contributes to its aromatic character. These attributes make it a promising candidate for studies related to enzyme inhibition, receptor modulation, and signal transduction pathways.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 4-[[2-Chloropropanoyl(furan-2-ylmethyl)amino]methyl]-N-cyclopropylbenzamide due to their versatility in addressing unmet medical needs. For instance, furan derivatives are known for their anti-inflammatory and antimicrobial properties, which align with current trends in combating antibiotic resistance. Additionally, the cyclopropyl group is often explored for its ability to improve metabolic stability, a critical factor in drug design and optimization.

The synthesis of 4-[[2-Chloropropanoyl(furan-2-ylmethyl)amino]methyl]-N-cyclopropylbenzamide involves sophisticated organic synthesis techniques, including amide coupling and N-alkylation reactions. These methods are widely discussed in academic literature and are frequently searched by chemists and researchers looking for efficient synthetic routes. The compound's CAS No. 2411235-33-9 serves as a unique identifier, facilitating accurate retrieval of scientific data and regulatory information.

From an SEO perspective, queries related to "furan-based bioactive compounds", "cyclopropylbenzamide derivatives", and "chloropropanoyl applications in drug discovery" are increasingly popular. This reflects the broader demand for innovative chemical entities in the pharmaceutical industry. Moreover, the compound's potential role in targeted therapy and precision medicine aligns with contemporary research priorities, making it a relevant topic for both academia and industry.

In conclusion, 4-[[2-Chloropropanoyl(furan-2-ylmethyl)amino]methyl]-N-cyclopropylbenzamide (CAS No. 2411235-33-9) represents a fascinating area of study with promising applications in medicinal chemistry. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the context of drug development and therapeutic innovation. As scientific advancements continue, this compound is likely to remain a focal point for researchers seeking to unlock new possibilities in healthcare.

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